
An In-depth Technical Guide to Iso24 for
Research Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Iso24

CAS No.: 473707-40-3

Cat. No.: B12784457

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Iso24, scientifically known as ((4-

ethylphenyl)carbamoyl)phosphonic acid, a compound of interest for various research

applications. This document details its chemical properties, potential biological significance,

and practical information for its acquisition and use in a laboratory setting.

Purchasing Iso24
For researchers seeking to procure Iso24 for investigational purposes, several chemical

suppliers offer this compound. It is crucial to source from reputable vendors that provide

comprehensive analytical data to ensure the identity and purity of the supplied material. Below

is a summary of potential suppliers; however, availability and product specifications should be

verified directly with the vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity Notes

Sigma-

Aldrich

(4-

ETHYLPHEN

YL)PHOSPH

ONIC ACID

AldrichCPR

6873-66-1 C₈H₁₁O₃P Not specified

This is a

related

compound,

not the exact

"Iso24". Sold

for early

discovery

research;

analytical

data is not

collected by

the supplier,

and the buyer

assumes

responsibility

for confirming

identity and

purity.[1]

Career

Henan

Chemical Co.

(4-

ethylphenyl)p

hosphonic

acid

6873-66-1 C₈H₁₁O₃P 85.0-99.8%

This is a

related

compound,

not the exact

"Iso24".

Offers custom

synthesis and

scale-up

production.

Vulcanchem (4-

Ethylphenyl)p

hosphonic

acid

6873-66-1 C₈H₁₁O₃P >99%

(recrystallized

)

This is a

related

compound,

not the exact

"Iso24".

Provides

some
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technical data

on their

website.[2]

Note: The compound of interest, ((4-ethylphenyl)carbamoyl)phosphonic acid (Iso24), is a

derivative of (4-Ethylphenyl)phosphonic acid. While suppliers for the base compound are listed,

obtaining the specific carbamoyl derivative may require custom synthesis. Researchers are

advised to contact the listed suppliers to inquire about their custom synthesis capabilities for

this specific molecule.

Technical Data
Due to the specific nature of Iso24, a comprehensive, publicly available technical data sheet is

not readily accessible. However, based on the known structure and data from related

phosphonic acid compounds, the following properties can be anticipated. Researchers should

confirm these properties with the supplier's certificate of analysis upon purchase.
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Property Anticipated Value Source/Rationale

Molecular Formula C₉H₁₂NO₄P Based on chemical structure

Molecular Weight 229.17 g/mol
Calculated from molecular

formula

Appearance White to off-white solid
Typical for similar organic

phosphonic acids

Solubility

Sparingly soluble in water;

soluble in polar aprotic

solvents (e.g., DMSO, DMF)

Based on the properties of (4-

Ethylphenyl)phosphonic

acid[2]

Melting Point Not available -

Boiling Point Not available -

pKa Not available

Expected to have two pKa

values due to the phosphonic

acid group.

Storage
Store in a cool, dry, well-

ventilated place.

Standard for chemical

reagents.[3][4]

A Safety Data Sheet (SDS) should be requested from the supplier, which will contain detailed

information on handling, storage, and safety precautions.

Experimental Protocols
Detailed experimental protocols for Iso24 are not yet published in peer-reviewed literature.

However, general methodologies for the synthesis and biological evaluation of phosphonic acid

derivatives can be adapted.

General Synthesis of Aryl Carbamoylphosphonic Acids
The synthesis of ((4-ethylphenyl)carbamoyl)phosphonic acid can be approached through

several synthetic routes. A plausible method involves the reaction of a corresponding

isocyanate with a phosphite, followed by hydrolysis.

Reaction Scheme:
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4-ethylphenyl isocyanate

Intermediate phosphonate ester

Triethyl phosphite

Acid or Base Hydrolysis
(e.g., HCl or TMSBr then MeOH) ((4-ethylphenyl)carbamoyl)phosphonic acid
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Preparation

Assay Execution

Data Analysis

Prepare Enzyme, Substrate,
and Iso24 Solutions

Incubate Enzyme with Iso24
(Pre-incubation)

Step 1

Initiate Reaction with Substrate

Step 2

Measure Reaction Product
(e.g., Spectrophotometry)

Step 3

Determine IC50 Value

Step 4

Perform Kinetic Studies
(e.g., Michaelis-Menten)

Step 5
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Enzyme Active Site

Molecules

Target Enzyme
(e.g., Phosphatase, Protease) Active Site

Natural Substrate
(Phosphate/Carboxylate)

Binds and is processed

Iso24
(Phosphonate Mimic)

Binds and inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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